Cas no 878657-09-1 (2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 878657-09-1
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• CID: 3080085
• PubChem ID: 6483866
• Update Time: 2025-06-13

2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methyl-N-thiazol-2-yl-acetamide
• 878657-09-1
• Z561163152
• F8880-5896
• 974-810-6
• DKB65709
• EN300-46878
• AKOS000505689
• 2-Chloro-N-methyl-N-(thiazol-2-yl)acetamide
• G53961
• SCHEMBL22481561
• 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide
• starbld0026152

• Inchi： 1S/C6H7ClN2OS/c1-9(5(10)4-7)6-8-2-3-11-6/h2-3H,4H2,1H3
• InChI Key： MNLNQNVBHSEHRY-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1=NC=CS1)=O

Computed Properties

• Exact Mass: 189.9967617g/mol
• Monoisotopic Mass: 189.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 878657-09-1)

2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 878657-09-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to in scientific literature by its CAS number 878657-09-1, belongs to the class of thiazole derivatives, which are known for their diverse biological activities and industrial relevance. The presence of both chloro and thiazole moieties in its structure makes it a subject of interest for researchers exploring novel agrochemicals, pharmaceutical intermediates, and material science applications.

In the context of modern research, 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide is frequently discussed in relation to its potential role in crop protection and pest management. With the growing global demand for sustainable agriculture, compounds like this are being investigated for their efficacy as herbicides or fungicides. The thiazole ring in its structure is particularly noteworthy, as it is a common feature in many biologically active molecules, including those used in drug discovery and biomedical research. Researchers are also exploring its utility in organic synthesis, where it serves as a versatile building block for more complex molecules.

The synthesis and characterization of CAS No. 878657-09-1 have been documented in several peer-reviewed studies, highlighting its chemical stability and reactivity. Its molecular formula, C₆H₇ClN₂OS, reflects a balanced combination of elements that contribute to its functional versatility. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity, making it a reliable candidate for further research and development.

From an industrial perspective, 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide is often compared to other thiazole-based compounds due to its potential cost-effectiveness and scalability. Companies involved in specialty chemicals and fine chemicals production are keenly interested in optimizing its synthesis to meet the demands of various sectors. Additionally, its compatibility with green chemistry principles is a topic of ongoing investigation, as industries strive to reduce their environmental footprint.

In the realm of academic research, this compound is frequently cited in studies focusing on heterocyclic chemistry and molecular design. Its mechanism of action in biological systems, particularly its interaction with enzymes or receptors, is a subject of active exploration. Recent publications have also examined its potential as a lead compound for developing new therapeutic agents, especially in areas like antimicrobial and anti-inflammatory applications.

As the scientific community continues to uncover the potential of CAS No. 878657-09-1, its relevance in both applied and theoretical chemistry is expected to grow. Future research directions may include its incorporation into smart materials or its use in catalysis, further expanding its utility. For those seeking detailed technical data, reputable sources such as SciFinder, Reaxys, and PubChem provide comprehensive information on its properties and applications.

In summary, 2-chloro-N-methyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 878657-09-1) represents a fascinating intersection of chemistry, biology, and industry. Its multifaceted nature ensures that it remains a compound of interest for researchers and professionals alike, driving innovation across multiple disciplines. Whether you are a chemist, biologist, or industry specialist, understanding this compound's potential can open doors to new opportunities and advancements.